Cas no 76462-17-4 (2-amino-3-methylbenzene-1-thiol)

• Product Name: 2-amino-3-methylbenzene-1-thiol
• CAS No: 76462-17-4
• MF: C₇H₉NS
• MW: 139.218060255051
• MDL: MFCD16628966
• CID: 537755
• PubChem ID: 12678668
• Update Time: 2025-06-12

2-amino-3-methylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-amino-3-methyl-
• 2-AMINO-3-METHYLBENZENETHIOL
• 2-methyl 6-mercapto aniline
• 3-methyl-2aminobenzenethiol
• 3-methyl-2-aminobenzenethiol
• 3-methyl-2-aminothiophenol
• AK101656
• ANW-62795
• CTK2G7737
• PubChem21907
• SureCN103206
• 2-amino-3-methylbenzene-1-thiol

• MDL： MFCD16628966
• Inchi： 1S/C7H9NS/c1-5-3-2-4-6(9)7(5)8/h2-4,9H,8H2,1H3
• InChI Key： XSGUGVHXYPBPCA-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(C)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2-amino-3-methylbenzene-1-thiol

Comprehensive Overview of 2-Amino-3-methylbenzene-1-thiol (CAS No. 76462-17-4): Properties, Applications, and Industry Insights

2-Amino-3-methylbenzene-1-thiol (CAS No. 76462-17-4) is a specialized organic compound belonging to the class of aminothiophenols. This compound, also referred to as 3-methyl-2-aminothiophenol, features a unique molecular structure combining an amino group and a thiol group on a benzene ring, making it a versatile intermediate in synthetic chemistry. Its CAS registry number (76462-17-4) ensures precise identification in regulatory and commercial contexts, particularly in pharmaceuticals, agrochemicals, and material science.

The growing demand for high-performance chemical intermediates has placed compounds like 2-amino-3-methylbenzene-1-thiol in the spotlight. Researchers and manufacturers are increasingly exploring its potential in catalysis, polymer modification, and bioactive molecule synthesis. A surge in searches for "aminothiophenol derivatives" and "CAS 76462-17-4 applications" reflects its relevance in cutting-edge industries. Additionally, its role in green chemistry initiatives aligns with global trends toward sustainable production methods.

From a structural perspective, the presence of both electron-donating amino groups and nucleophilic thiol groups in 2-amino-3-methylbenzene-1-thiol enables diverse reactivity patterns. This makes it valuable for constructing heterocyclic frameworks, a key focus area in drug discovery. Recent studies highlight its utility in synthesizing benzothiazole scaffolds, which are prevalent in pharmaceutical active ingredients. The compound’s methyl substitution further enhances steric and electronic tunability, a feature often queried in academic forums.

In industrial settings, 76462-17-4 is frequently discussed alongside custom synthesis and bulk chemical supply chains. Enterprises seeking "high-purity 2-amino-3-methylbenzene-1-thiol" or "CAS 76462-17-4 suppliers" prioritize stringent quality controls due to its sensitivity to oxidation. Advanced storage solutions, such as nitrogen-purged containers, are commonly recommended to preserve its stability—a topic frequently addressed in technical whitepapers.

Environmental and safety considerations for 2-amino-3-methylbenzene-1-thiol adhere to standard laboratory handling protocols. While not classified as hazardous under major regulatory frameworks, its thiol moiety necessitates precautions against prolonged exposure. This aligns with broader industry searches for "safe handling of sulfur-containing compounds" and "aminothiophenol stability guidelines."

Innovation around CAS No. 76462-17-4 continues to evolve, particularly in nanotechnology and surface functionalization. Its ability to form self-assembled monolayers (SAMs) on metal surfaces has sparked interest in sensor development and electronic materials. Such applications are frequently explored in peer-reviewed journals, reinforcing the compound’s multidisciplinary appeal.

In summary, 2-amino-3-methylbenzene-1-thiol (CAS No. 76462-17-4) exemplifies the intersection of structural versatility and industrial utility. As research expands into specialty chemicals and sustainable synthesis, this compound is poised to remain a critical asset for scientific and commercial advancements.